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Compound of Interest

Compound Name: Tribromoacetic acid

Cat. No.: B166820

Technical Support Center: Tribromoacetic Acid

Welcome to the technical support center for tribromoacetic acid. This resource is designed for
researchers, scientists, and drug development professionals to ensure the safe and effective
handling of tribromoacetic acid in a laboratory setting. Below you will find frequently asked
questions and troubleshooting guides related to its incompatibility with strong oxidizing agents
and bases.

Frequently Asked Questions (FAQs)

Q1: What is tribromoacetic acid and what are its primary hazards?

Tribromoacetic acid (TBAA) is a halogenated acetic acid with the chemical formula C2HBr3Ox.
It appears as a white to yellowish crystalline powder.[1][2] The primary hazard associated with
tribromoacetic acid is its corrosivity; it can cause severe skin burns and eye damage.[2][3][4]
It is stable under normal conditions but is incompatible with strong oxidizing agents and bases.
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Q2: Why is tribromoacetic acid incompatible with strong bases? What happens when they are
mixed?

As a strong acid (predicted pKa of approximately 0.22), tribromoacetic acid will undergo a
vigorous exothermic (heat-generating) neutralization reaction with strong bases.[5][8] This can
cause a rapid increase in temperature and pressure, potentially leading to boiling, splashing of
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corrosive materials, and container rupture. The reaction involves the transfer of a proton from
the acid to the base.[9]

Q3: Why is tribromoacetic acid incompatible with strong oxidizing agents?

Strong oxidizing agents can react with tribromoacetic acid in a way that may lead to a fire or
explosion.[10] Oxidizers can accelerate the decomposition of organic compounds like
tribromoacetic acid, potentially leading to a rapid release of energy and hazardous gases.[11]
This reaction can be spontaneous at room temperature or may be initiated by slight heating.
[10]

Q4: What are the hazardous decomposition products of these incompatible reactions?

When tribromoacetic acid decomposes, especially under heat or in reaction with incompatible
materials, it can release toxic and corrosive gases.[12] Hazardous decomposition and
combustion products include carbon monoxide (CO), carbon dioxide (CO2), and hydrogen
bromide (HBr) gas.[1][5][12] Hydrogen bromide is a particularly hazardous, corrosive gas.

Q5: What are some examples of strong bases and strong oxidizing agents to avoid mixing with
tribromoacetic acid?

It is crucial to prevent tribromoacetic acid from coming into contact with the substances listed
in the table below. This is not an exhaustive list, and any chemical with similar properties
should also be considered incompatible.

Q6: How should | properly store tribromoacetic acid?

Store tribromoacetic acid in a cool, dry, and well-ventilated area, away from incompatible
substances.[13] The container should be kept tightly closed.[13][12] It is also noted to be
sensitive to light and moisture, so storage in light-resistant, sealed containers is recommended.
[1] Store in a designated corrosives area.[13]

Data Summary

Table 1: Physicochemical Properties of Tribromoacetic
Acid
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Property Value

CAS Number 75-96-7[1][6]

Molecular Formula C2HBrs02[2][6]

Appearance White to light yellow crystalline powder[1][13]
Melting Point 130 - 133 °C[2]

Boiling Point 245 °C (decomposes)[2][12]

pKa ~0.22 (Predicted)[5][6][8]

Water Solubility Soluble[5][6][7]1[8]

Table 2: Incompatible Materials with Tribromoacetic Acid

Class Examples

Sodium hydroxide, Potassium hydroxide,
Strong Bases Calcium hydroxide, Amines, Sodium
carbonate[14][15][16][17][18]

Nitric acid, Perchloric acid, Peroxides (e.g.,
o Hydrogen peroxide), Permanganates (e.g.,
Strong Oxidizing Agents i
Potassium permanganate), Chromates,

Hypochlorites[10][14][18][19]

Metals May be corrosive to metals[1]

Visual Guides and Workflows

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.spectrumchemical.com/media/sds/T1670_AGHS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9310447.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24367~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:35:08~~Tribromoacetic%20acid~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9310447.htm
https://www.spectrumchemical.com/media/sds/T1670_AGHS.pdf
https://pim-resources.coleparmer.com/sds/58658.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24367~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:35:08~~Tribromoacetic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24367~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:35:08~~Tribromoacetic%20acid~~
https://pubchem.ncbi.nlm.nih.gov/compound/Tribromoacetic-Acid
https://wap.guidechem.com/encyclopedia/tribromoacetic-acid-dic551.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9310447.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9310447_EN.htm
https://wap.guidechem.com/encyclopedia/tribromoacetic-acid-dic551.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9310447.htm
https://www.chemdad.com/index.php?c=article&id=7379
https://m.chemicalbook.com/ProductChemicalPropertiesCB9310447_EN.htm
https://www.benchchem.com/product/b166820?utm_src=pdf-body
https://safety.eng.cam.ac.uk/safe-working/incompatiblechemicals
https://research.usu.edu/ehs/training-and-resources/incompatible-chemicals
https://essr.umd.edu/table-incompatible-chemicals
https://www.acs.org/content/dam/acsorg/education/policies/guidelines-teaching-mshs-chemistry/2025/incompatible-chemicals.pdf
https://riskmanagement.nd.edu/assets/444930/incompatible_chemicals.pdf
https://safety.fsu.edu/safety_manual/oxidizers.pdf
https://safety.eng.cam.ac.uk/safe-working/incompatiblechemicals
https://riskmanagement.nd.edu/assets/444930/incompatible_chemicals.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.spectrumchemical.com/media/sds/T1670_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

(Tribromoacetic Acid)

Incompatible . Incompatible

Strong Bases Strong Oxidizing Agents
(e.g., Nitric Acid, Peroxides)

(e.g., NaOH, KOH)

Vigorous Exothermic Fire or Explosion
Reaction Risk

Hazardous Gas Evolution
(HBr, CO, CO2)

Tribromoacetic Acid
(CBrsCOOH)

Strong Base
(e.g., NaOH)

reacts with Base

Tribromoacetate Salt Significant Heat

(CBrsCOONa) (Exothermic)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

Start:
Tribromoacetic Acid
Waste

1. Don PPE
(Goggles, Gloves, Coat)

l
( )
'

4. Monitor pH and Temp
(Control addition rate)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b166820?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. spectrumchemical.com [spectrumchemical.com]

. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. frcpachem.com [fr.cpachem.com]

. Page loading... [wap.guidechem.com]

. Tribromoacetic acid | 75-96-7 [chemicalbook.com]

. Tribromoacetic acid One Chongging Chemdad Co. , Ltd [chemdad.com]

. Tribromoacetic acid CAS#: 75-96-7 [m.chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Khan Academy [khanacademy.org]

e 10. safety.fsu.edu [safety.fsu.edu]

e 11. blog.storemasta.com.au [blog.storemasta.com.au]

e 12. Tribromoacetic Acid | C2HBr302 | CID 6415 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 14. Incompatible chemicals | Department of Engineering Health & Safety
[safety.eng.cam.ac.uk]

e 15. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU
[research.usu.edu]

e 16. Table of Incompatible Chemicals | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

e 17. acs.org [acs.org]
» 18. riskmanagement.nd.edu [riskmanagement.nd.edu]

e 19. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b166820?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/T1670_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24367~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:35:08~~Tribromoacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC139300050&productDescription=TRIBROMOACETIC+ACID%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB14491&dnl=sd_-_Tribromoacetic_acid_%5BCAS_75-96-7%5D_%28SB14491%29_%28EU%29.pdf
https://wap.guidechem.com/encyclopedia/tribromoacetic-acid-dic551.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9310447.htm
https://www.chemdad.com/index.php?c=article&id=7379
https://m.chemicalbook.com/ProductChemicalPropertiesCB9310447_EN.htm
https://www.khanacademy.org/science/ap-chemistry-beta/x2eef969c74e0d802:acids-and-bases/x2eef969c74e0d802:acidbase-reactions/v/strong-acid-strong-base-reactions
https://safety.fsu.edu/safety_manual/oxidizers.pdf
https://blog.storemasta.com.au/compatibility-oxidising-agents-other-dangerous-goods
https://pubchem.ncbi.nlm.nih.gov/compound/Tribromoacetic-Acid
https://pim-resources.coleparmer.com/sds/58658.pdf
https://safety.eng.cam.ac.uk/safe-working/incompatiblechemicals
https://safety.eng.cam.ac.uk/safe-working/incompatiblechemicals
https://research.usu.edu/ehs/training-and-resources/incompatible-chemicals
https://research.usu.edu/ehs/training-and-resources/incompatible-chemicals
https://essr.umd.edu/table-incompatible-chemicals
https://essr.umd.edu/table-incompatible-chemicals
https://www.acs.org/content/dam/acsorg/education/policies/guidelines-teaching-mshs-chemistry/2025/incompatible-chemicals.pdf
https://riskmanagement.nd.edu/assets/444930/incompatible_chemicals.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [tribromoacetic acid incompatibility with strong oxidizing
agents and bases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166820#tribromoacetic-acid-incompatibility-with-
strong-oxidizing-agents-and-bases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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